Malononitrile

• CAS No.: 109-77-3
• Product Name: Malononitrile
• Molecular Formula: C3H2N2; NCCH2CN; CH2(CN)2; C3H2N2
• Molecular Weight: 66.06 g/mol
• IUPAC Name: propanedinitrile
• Standard InChI: InChI=1S/C3H2N2/c4-2-1-3-5/h1H2
• Standard InChIKey: CUONGYYJJVDODC-UHFFFAOYSA-N
• SMILES: C(C#N)C#N
• Canonical SMILES: C(C#N)C#N
• Boiling Point: 424 to 426 °F at 760 mm Hg (EPA, 1998); 218.5 °C; 218-219 °C @ 760 mm Hg; 218-220 °C; 426°F
• Colorform: Colorless solid; White powder or colorless crystals
• Density: 1.191 at 68 °F (EPA, 1998); 1.1910 @ 20 °C/4 °C; 1.19 g/cm³; 1.19
• Flash Point: 266 °F (EPA, 1998); 266 °F (OPEN CUP); 112 °C o.c.; (oc) 266°F
• Melting Point: 90 °F (EPA, 1998); 32.0 °C; 32 °C; 30-34 °C; 90°F
• Physical Description: Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.; OtherSolid; COLOURLESS CRYSTALS OR WHITE POWDER.; White powder or colorless crystals. [Note: Melts above 90°F. Forms cyanide in the body.]
• Description: Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.; Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
• Shelf Life: The stability of the molten nitrile decreases with increasing temperature and decreasing purity, but no violent decomposition at below 100 °C has been recorded.
• Solubility: greater than or equal to 100 mg/mL at 72.5° F (NTP, 1992); 2.01 M; SOL IN ACETIC ACID, CHLOROFORM; Soluble in acetone and benzene; In water, 1.33X10+5 mg/l @ 25 °C; In ethanol, 0.40 g/ml @ 25 °C; in ether, 0.20 g/ml @ 25 °C; Solubility in water, g/100ml at 20 °C: 13.3 (moderate); 13%
• Synonyms: Propanedinitrile; Cyanoacetonitrile; Dicyanomethane; Malondinitrile; Malonic Acid Dinitrile; Malonodinitrile; Dicyanomethane; Methylene Cyanide; Methylenedinitrile; NSC 3769
• Vapor Density: Relative vapor density (air = 1): 2.3
• Vapor Pressure: 0.20 mmHg; 0.200 mm Hg @ 25 °C; Vapor pressure, Pa at 25 °C: 27
• PubChem Compound: 8010
• Last Modified: Nov 11 2021